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Compound Name: )
trihydrate

Cat. No.: B577955

An In-depth Technical Guide to Strontium Permanganate Trihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of strontium permanganate
trihydrate, Sr(MnOa)2-3H20, including its discovery, physical and chemical properties,
synthesis, and safety protocols. The information is compiled to serve as a foundational
resource for professionals in research and development.

Introduction and Discovery

While the specific "discoverer” in the traditional sense is not attributed to a single individual, the
first detailed scientific characterization and synthesis of strontium permanganate trihydrate
was reported by A. Ferrari, A. Braibanti, G. Bigliardi, and A. M. Manotti Lanfredi in their 1966
publication on its crystal structure. Their work provided the foundational crystallographic and
preparative data for this compound.

Physicochemical Properties

Strontium permanganate trihydrate is a purple, crystalline solid.[1][2] Its properties are
summarized in the tables below.

Table 1: General and Physical Properties
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Property

Value

Chemical Formula

Sr(MnQa4)2-3H20

Molar Mass 379.54 g/mol [1][3][4]
Appearance Purple cubic crystals[1]
Density 2.75 g/cm3 at 20°C

Decomposition Temperature

175°C

Solubility in Water

2.5 g/100 g at 0°C[2]

Table 2: Crystallographic Data

Parameter Value
Crystal System Cubic
Space Group P213

Unit Cell Parameter (a)

9.611 + 0.006 A

Mn-O Bond Length

1.605 + 0.014 A

Average Sr-O Bond Length

2.68 A

Experimental Protocols

Synthesis of Strontium Permanganate Trihydrate

The following protocol is based on the method described by Ferrari et al. (1966).

Materials:

Silver permanganate (AgMnOa)

Strontium chloride (SrClz2)

Distilled water

Desiccator
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Procedure:

Prepare aqueous solutions of silver permanganate and strontium chloride.

Mix the two solutions. A precipitate of silver chloride (AgCI) will form.

Filter off the silver chloride precipitate.

The resulting filtrate, a solution of strontium permanganate, is then evaporated in a
desiccator.

Dark violet, hygroscopic crystals of strontium permanganate trihydrate will form.

Visualization of Synthesis Workflow

The synthesis of strontium permanganate trihydrate can be visualized as a straightforward
metathesis reaction followed by crystallization.
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Caption: Workflow for the synthesis of strontium permanganate trihydrate.
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Spectroscopic Data

Detailed spectroscopic data (Infrared, Raman, UV-Vis) for strontium permanganate
trihydrate are not readily available in the reviewed literature. However, for permanganate
solutions in general, characteristic UV-Vis absorption peaks are observed around 310 nm and
530 nm.[5]

Handling and Safety

A specific Safety Data Sheet (SDS) for strontium permanganate trihydrate is not widely
available. The following precautions are based on the known hazards of related strontium and
permanganate compounds.

o Oxidizing Agent: Permanganates are strong oxidizing agents and may intensify fire. Keep
away from combustible materials.

o Skin and Eye Irritant: Causes skin irritation and potentially serious eye damage.[6][7] Wear
appropriate personal protective equipment (PPE), including gloves and safety goggles.

e Hygroscopic: The compound is hygroscopic and should be stored in a tightly sealed
container in a cool, dry place.

» Handling: Handle in a well-ventilated area to avoid inhalation of any dust. Wash hands
thoroughly after handling.

Potential Applications

While specific applications for strontium permanganate trihydrate are not extensively
documented, permanganate salts are generally known for their use as oxidizing agents in
various chemical reactions.[8] The unique properties of the strontium cation might offer specific
advantages in certain synthetic contexts, but further research is needed to explore these
possibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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